Cas no 7766-48-5 (5-iodopent-1-ene)

5-iodopent-1-ene Properties

Names and Identifiers

• 1-Pentene, 5-iodo-
• 5-iodopent-1-ene
• 4-Pentenyl iodide
• 5-Iodo-1-pentene
• SCHEMBL757691
• GTEUBQCAVFVWBL-UHFFFAOYSA-N
• AKOS014114620
• GS-0692
• CS-0135974
• DTXSID70450851
• E81681
• 1-iodo-4-pentene
• GEO-04041
• 7766-48-5
• 5-Iodo-1-pentene - Stabilized over Cu
• MFCD19688471
• EN300-211547
• FT-0758493
• DB-075360
• +Expand

• MDL： MFCD19688471
• InChIKey： GTEUBQCAVFVWBL-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H9I/c1-2-3-4-5-6/h2H,1,3-5H2
• SMILES： C=CCCCI

Computed Properties

• Exact Mass: 195.97447
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 195.97490g/mol
• Heavy Atom Count: 6
• Complexity: 32.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.5162
• Boiling Point: 142 ºC
• Flash Point: 44 ºC
• Density: 1.568